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CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For researchers, scientists, and drug development professionals, understanding the precise

conditions of clathrate hydrate formation is critical. This guide provides an objective comparison

of experimental data for cyclopentane (CP) hydrate phase diagrams, offering insights into its

stability conditions and performance against alternative hydrate formers.

Cyclopentane is a well-regarded agent in hydrate studies due to its ability to form structure II

(sII) clathrate hydrates at atmospheric pressure and temperatures just above the freezing point

of water. This property makes it a valuable model compound for investigating hydrate formation

and dissociation phenomena relevant to various applications, including energy storage,

transport, and desalination. This guide summarizes key experimental data and methodologies

to aid in the validation of theoretical models and the design of new experimental systems.

Comparative Analysis of Hydrate Phase Equilibrium
Data
The stability of clathrate hydrates is dictated by pressure and temperature. The following tables

present a compilation of experimentally determined phase equilibrium data for cyclopentane
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hydrates, both in pure water and in the presence of other components. For comparison, data

for tetrahydrofuran (THF), another common structure II hydrate former, is also included.

Table 1: Cyclopentane Hydrate Phase Equilibrium Data in Pure Water

Temperature (K) Pressure (MPa)
Experimental
Method

Reference

281.3 - 303.1 2.27 - 30.40
Isochoric pressure-

search
[1]

273.83 - 301.90 0.165 - 9.486 Not specified [2]

284.4 - 301.3
Not specified (in w=0

NaCl)

Visual high-pressure

apparatus
[3]

Ambient ~7.1 °C (dissociation) Quick dissociation [4]

Ambient ~7.7 °C (equilibrium) Not specified [5]

Table 2: Cyclopentane Hydrate Phase Equilibrium Data with Co-formers/Inhibitors
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System
Temperature
(K)

Pressure
(MPa)

Experimental
Method

Reference

CP + Hydrogen 281.3 - 303.1 2.27 - 30.40
Isochoric

pressure-search
[1]

CP + Nitrogen 281.3 - 303.1 2.27 - 30.40
Isochoric

pressure-search
[1]

CP + Oxygen 281.3 - 303.1 2.27 - 30.40
Isochoric

pressure-search
[1]

CP + Methane 284.4 - 301.3
Not specified (in

NaCl)

Visual high-

pressure

apparatus

[3]

CP + CO2 +

TBAC
286 - 293 0.97 - 3.51

Isochoric

pressure-search
[6]

CP + H2S 295.4 - 310.0 Not specified Not specified [7]

Table 3: Tetrahydrofuran (THF) Hydrate Phase Equilibrium Data for Comparison

System
Temperatur
e (K)

Pressure
(MPa)

THF
Concentrati
on (mol %)

Experiment
al Method

Reference

THF +

Oxygen

281.84 -

303.63

0.981 -

29.527
5.13 or 5 Isochoric [3]

THF +

Nitrogen

281.84 -

303.63

0.981 -

29.527
5.13 or 5 Isochoric [3]

THF + Air
281.84 -

303.63

0.981 -

29.527
5.13 or 5 Isochoric [3]

THF + H2 +

CO2
280.1 Not specified 3.0, 5.6, 8.0 Not specified [4]
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The majority of the cited experimental data for determining hydrate phase equilibria has been

obtained using the isochoric pressure-search method. This technique is widely recognized for

its reliability in generating accurate pressure-temperature (P-T) dissociation curves.

Isochoric Pressure-Search Methodology
The isochoric (constant volume) method involves the following key steps:

System Preparation: A high-pressure, constant-volume cell is filled with a known amount of

pure water or an aqueous solution and the hydrate-forming guest substance (e.g.,

cyclopentane). The cell is then pressurized to the desired initial pressure.

Hydrate Formation (Cooling): The cell is gradually cooled at a constant rate. The pressure

inside the cell decreases with temperature. A sharp drop in pressure signifies the onset of

hydrate formation as guest molecules are incorporated into the solid hydrate structure. The

system is further cooled to ensure a significant amount of hydrate is formed.

Hydrate Dissociation (Heating): The system is then heated in a slow, stepwise manner. This

controlled heating allows the system to remain close to equilibrium. As the temperature

increases, the pressure also rises.

Equilibrium Point Determination: During heating, a point is reached where the trapped gas is

released from the dissociating hydrates, causing a distinct change in the slope of the

pressure-temperature curve. This inflection point on the P-T diagram, where the heating

curve deviates from the cooling curve, is identified as the hydrate-liquid-vapor equilibrium

(HLVE) point. By repeating this process at different initial pressures, a complete phase

diagram can be constructed.

A typical experimental setup includes a high-pressure equilibrium cell, often equipped with a

sapphire window for visual observation, a precise temperature control system (e.g., a

refrigerated/heating circulator bath), and high-accuracy pressure and temperature sensors.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isochoric pressure-search method for

determining hydrate phase equilibrium data.
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Fig. 1: Experimental workflow for the isochoric pressure-search method.
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Conclusion
The provided experimental data and protocols offer a solid foundation for the validation of

cyclopentane hydrate phase diagrams. The isochoric pressure-search method remains a

robust and widely accepted technique for generating reliable equilibrium data. When compared

to other hydrate formers like THF, cyclopentane demonstrates its utility as a model substance,

particularly for studies at or near atmospheric pressure. Researchers and professionals can

leverage this compiled information to enhance the accuracy of their models and guide the

development of novel applications based on clathrate hydrate technology.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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